Cas no 1227-62-9 (1,4-Cyclohexanedimethanamine,N1,N4-bis(3-methylbutyl)-, hydrochloride (1:2))

• Product Name: 1,4-Cyclohexanedimethanamine,N1,N4-bis(3-methylbutyl)-, hydrochloride (1:2)
• CAS No: 1227-62-9
• MF: C₁₈H₄₀Cl₂N₂
• MW: 355.42960357666
• CID: 190293
• PubChem ID: 71048
• Update Time: 2025-04-19

1,4-Cyclohexanedimethanamine,N1,N4-bis(3-methylbutyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,N1,N4-bis(3-methylbutyl)-, hydrochloride (1:2)
• N,N'-(1,4-Cyclohexylenedimethylene)diisopentylamine dihydrochloride
• N,N'-Diisopentyl-1,4-cyclohexanebis(methylamine) dihydrochloride
• 1227-62-9
• Isopentylamine, N,N'-(1,4-cyclohexylenedimethylene)di-, dihydrochloride
• N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis(3-methylbutan-1-amine)--hydrogen chloride (1/2)
• 1,4-Cyclohexanebis(methylamine), N,N'-diisopentyl-, dihydrochloride
• DTXSID00924237

• Inchi： 1S/C18H38N2.2ClH/c1-15(2)9-11-19-13-17-5-7-18(8-6-17)14-20-12-10-16(3)4;;/h15-20H,5-14H2,1-4H3;2*1H
• InChI Key： OSGHSYGGTOXWEY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CCC(C)C)CC1CCC(CNCCC(C)C)CC1

Computed Properties

• Exact Mass: 354.2572
• Monoisotopic Mass: 354.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 194
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Boiling Point: 350.6°C at 760 mmHg
• Flash Point: 194.3°C
• PSA: 24.06